4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol

• IUPAC Name: 4-[[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]diazenyl]phenol
• InChI: InChI=1S/C15H13N5O/c1-10-2-4-11(5-3-10)14-16-15(20-18-14)19-17-12-6-8-13(21)9-7-12/h2-9,21H,1H3,(H,16,18,20)
• InChI Key: ZFISAADNUJLVHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NN2)N=NC3=CC=C(C=C3)O
• Molecular Formula: C15H13N5O
• Molecular Weight: 279.30 g/mol

Description

4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol, also known as MPTP, is a chemical compound that has been studied extensively for its potential applications in scientific research. MPTP is a diazo compound that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol has been shown to induce apoptosis, or programmed cell death, in cancer cells, while leaving healthy cells unaffected.
Biochemical and Physiological Effects:
4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol has also been shown to have antioxidant properties, which could make it a valuable tool in the prevention and treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol in lab experiments is its versatility. It has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. However, there are also limitations to using 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol in lab experiments. Its mechanism of action is not fully understood, and more research is needed to fully understand its potential applications.

Future Directions

There are many potential future directions for research on 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol. One area of interest is in the development of new drugs for the treatment of cancer. Researchers are currently exploring the potential of 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol as a treatment for various types of cancer, and more research is needed to fully understand its potential applications. Other areas of interest include the development of new treatments for inflammatory diseases and oxidative stress-related diseases, as well as the study of 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol's mechanism of action and potential side effects.

Scientific Research Applications

4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol has been used extensively in scientific research for its potential applications in a variety of fields. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. 4-{[3-(4-methylphenyl)-1H-1,2,4-triazol-5-yl]diazenyl}phenol has been shown to have anti-cancer properties, and researchers are currently exploring its potential as a treatment for various types of cancer.